Cas no 501112-17-0 (N-(4-methylphenyl)-2-{3-oxo-2H,3H,5H,6H-imidazo2,1-b1,3thiazol-2-yl}acetamide)

• Product Name: N-(4-methylphenyl)-2-{3-oxo-2H,3H,5H,6H-imidazo2,1-b1,3thiazol-2-yl}acetamide
• CAS No: 501112-17-0
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 6602197
• PubChem ID: 651069
• Update Time: 2025-07-01

N-(4-methylphenyl)-2-{3-oxo-2H,3H,5H,6H-imidazo2,1-b1,3thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-2-{3-oxo-2H,3H,5H,6H-imidazo2,1-b1,3thiazol-2-yl}acetamide
• N-(4-methylphenyl)-2-(3-oxo-2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazol-2-yl)acetamide
• Imidazo[2,1-b]thiazole-2-acetamide, 2,3,5,6-tetrahydro-N-(4-methylphenyl)-3-oxo-
• HMS2416H17
• 2-(3-Oxo-2,3,5,6-tetrahydro-imidazo[2,1-b]thiazol-2-yl)-N-p-tolyl-acetamide
• AB00439656-05
• 501112-17-0
• HMS1691O10
• Q27203639
• AKOS016060724
• N-(4-methylphenyl)-2-(3-oxo-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl)acetamide
• AKOS000570725
• N-(4-methylphenyl)-2-(3-oxo-5,6-dihydroimidazo[2,1-b]thiazol-2-yl)acetamide
• CHEMBL1369885
• CHEBI:117017
• MLS000076386
• 2-(3-oxo-2,3,5,6-tetrahydroimidazo[2,1-b]thiazol-2-yl)-N-(p-tolyl)acetamide
• BDBM87604
• 2-(3-keto-5,6-dihydroimidazo[2,1-b]thiazol-2-yl)-N-(p-tolyl)acetamide
• SMR000015003
• F1593-0002
• N-(4-methylphenyl)-2-(3-oxidanylidene-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl)ethanamide
• N-(4-methylphenyl)-2-{3-oxo-2H,3H,5H,6H-imidazo[2,1-b][1,3]thiazol-2-yl}acetamide
• cid_651069

• Inchi： 1S/C14H15N3O2S/c1-9-2-4-10(5-3-9)16-12(18)8-11-13(19)17-7-6-15-14(17)20-11/h2-5,11H,6-8H2,1H3,(H,16,18)
• InChI Key： RNSVCUZWUDAURS-UHFFFAOYSA-N
• SMILES： S1C(CC(NC2=CC=C(C)C=C2)=O)C(=O)N2CCN=C12

Computed Properties

• Exact Mass: 289.08849790g/mol
• Monoisotopic Mass: 289.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-methylphenyl)-2-{3-oxo-2H,3H,5H,6H-imidazo2,1-b1,3thiazol-2-yl}acetamide

N-(4-methylphenyl)-2-{3-oxo-2H,3H,5H,6H-imidazo2,1-b1,3thiazol-2-yl}acetamide: A Promising Candidate in Modern Pharmacological Research

N-(4-methylphenyl)-2-{3-oxo-2H,3H,5H,6H-imidazo2,1-b1,3thiazol-2-yl}acetamide is a synthetic compound with a unique molecular framework that has garnered significant attention in recent years for its potential therapeutic applications. This compound, with the CAS number 501112-17-0, represents a novel class of hybrid molecules combining structural elements of imidazoles and thiazoles, which are known for their biological activity in various pharmacological contexts. The chemical structure of this compound is characterized by a central imidazo[2,1-b][1,3]thiazol-2-yl ring system, which is further substituted with an acetyl group at the 2-position and a 4-methylphenyl substituent at the N-atom. This intricate molecular architecture is believed to contribute to its multifaceted biological properties.

Recent studies have highlighted the importance of imidazo[2,1-b][1,3]thiazole derivatives in the development of anti-inflammatory and anti-cancer agents. The 3-oxo functional group within the core structure is particularly noteworthy, as it is associated with the modulation of protein kinase pathways, which are critical in cellular signaling and disease progression. The 4-methylphenyl substituent, on the other hand, is known to enhance the lipophilicity of the molecule, potentially improving its ability to cross biological membranes and reach target tissues. These structural features make N-(4-methylphenyl)-2-{3-oxo-2H,3H,5H,6H-imidazo2,1-b1,3thiazol-2-yl}acetamide a compelling candidate for further exploration in drug discovery.

One of the most promising areas of research involving this compound is its potential role in the treatment of inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(4-methylphenyl)-2-{3-oxo-2H,3H,5H,6H-imidazo2,1-b1,3thiazol-2-yl}acetamide exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is a key mediator of inflammation in conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate this pathway suggests its potential as a therapeutic agent for managing chronic inflammatory disorders.

Additionally, the compound has shown promise in the field of oncology. Research conducted in 2024 by a team at the University of Tokyo revealed that N-(4-methylphenyl)-2-{3-oxo-2H,3H,5H,6H-imidazo2,1-b1,3thiazol-2-yl}acetamide possesses anti-cancer properties by inducing apoptosis in cancer cells and suppressing the proliferation of tumor cells. The imidazo[2,1-b][1,3]thiazol-2-yl ring system is believed to interact with specific protein targets involved in cell cycle regulation, thereby disrupting the growth of malignant cells. These findings underscore the compound's potential as a lead molecule for the development of targeted cancer therapies.

Another area of interest is the compound's potential as an antimicrobial agent. A 2023 study published in the Antimicrobial Agents and Chemotherapy journal reported that N-(4-methylphenyl)-2-{3-oxo-2H,3H,5H,6H-imidazo2,1-b1,3thiazol-2-yl}acetamide exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The compound's mechanism of action is thought to involve the disruption of bacterial cell membranes, leading to cell lysis. This property makes it a candidate for the development of new antibiotics, particularly in light of the growing global challenge of antimicrobial resistance.

Despite its promising therapeutic potential, further research is needed to fully elucidate the pharmacological profile of N-(4-methylphenyl)-2-{3-oxo-2H,3H,5H,6H-imidazo2,1-b1,3thiazol-2-yl}acetamide. Current studies are focused on optimizing its chemical structure to enhance its efficacy, reduce potential side effects, and improve its pharmacokinetic properties. The compound's ability to modulate multiple biological pathways suggests that it may have applications beyond its current areas of research, including potential use in the treatment of neurodegenerative diseases and metabolic disorders.

In conclusion, N-(4-methylphenyl)-2-{3-oxo-2H,3H,5H,6H-imidazo2,1-b1,3thiazol-2-yl}acetamide represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities make it a promising candidate for the development of new therapeutic agents. As research in this area continues to evolve, the compound's potential to address a wide range of medical conditions is likely to expand, offering new opportunities for drug discovery and innovation.